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For Researchers, Scientists, and Drug Development Professionals

Introduction
Prometon is a non-selective, pre- and post-emergent systemic herbicide used to control a

broad spectrum of annual and perennial broadleaf weeds and grasses.[1][2] Its primary mode

of action is the inhibition of photosynthesis.[1][2][3] Due to its widespread use in non-crop

areas such as industrial sites and rights-of-way, and its potential for off-site transport, a

thorough understanding of its ecological risk is imperative.[1] This guide provides a

comprehensive technical overview of the ecological risk assessment of Prometon,

summarizing key toxicity data, detailing experimental methodologies, and illustrating relevant

biological pathways and assessment frameworks.

Physicochemical Properties and Environmental Fate
Prometon is a methoxy-1,3,5-triazine herbicide.[4] It is characterized by its moderate water

solubility and high potential for mobility in soil, which contributes to its potential to leach into

groundwater.[2] It is also highly persistent in both soil and aquatic environments.[2]

Table 1: Physicochemical and Environmental Fate Properties of Prometon
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Property Value Reference

Chemical Formula C₁₀H₁₉N₅O [2]

Molecular Weight 225.29 g/mol [4]

Water Solubility 720 mg/L at 22°C [5]

Vapor Pressure 2.3 x 10⁻⁶ mm Hg at 20°C [4]

Octanol-Water Partition

Coefficient (log Kow)
2.91 [1]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
150 mL/g [5]

Soil Half-life (field) Average of 500 days [5]

Bioconcentration Factor (BCF) 19 (estimated) [4]

The low bioconcentration factor suggests a low potential for bioaccumulation in aquatic

organisms.[4]

Mode of Action: Inhibition of Photosystem II
Prometon, like other triazine herbicides, inhibits photosynthesis by disrupting the electron

transport chain in Photosystem II (PSII).[2] It competes with plastoquinone for the binding site

on the D1 protein of the PSII reaction center, thereby blocking electron flow and halting the

production of ATP and NADPH necessary for carbon fixation.[2]
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Caption: Inhibition of Photosystem II electron transport by Prometon.

Ecotoxicity Profile
Prometon exhibits varying levels of toxicity across different trophic levels. It is generally

considered to have low toxicity to birds and insects but is moderately toxic to mammals, fish,

and other aquatic organisms.[1]

Table 2: Acute Ecotoxicity of Prometon

Trophic Level Species Endpoint Value Reference

Avian

Bobwhite quail

(Colinus

virginianus)

LD50 >2264 mg/kg bw [1]

Mammalian
Rat (Rattus

norvegicus)
LD50 (oral) 1518 mg/kg [1]

Fish

Rainbow trout

(Oncorhynchus

mykiss)

LC50 (96-hr) 12 mg/L [1]

Aquatic

Invertebrate

Water flea

(Daphnia magna)
LC50 (48-hr) 25.7 mg/L [1]

Aquatic Plant

Freshwater

diatom (Navicula

pelliculosa)

IC50 (96-hr) 0.13 mg ai/L [6]

Insect
Honey bee (Apis

mellifera)
LD50 (contact) 36 µ g/bee [1]

Table 3: Chronic Ecotoxicity of Prometon
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Trophic Level Species Endpoint Value Reference

Fish

Fathead minnow

(Pimephales

promelas)

NOEC (21-day)

Not specified, but

effects on male

fat pad observed

at 20 µg/L

[7]

Aquatic Plant

Freshwater

diatom (Navicula

pelliculosa)

NOAEC (96-hr) 0.034 mg ai/L [6]

Experimental Protocols
The ecotoxicity data for Prometon are typically generated following standardized test

guidelines, such as those developed by the Organisation for Economic Co-operation and

Development (OECD).

Avian Acute Oral Toxicity Test (based on OECD
Guideline 223)
This test is designed to determine the acute oral toxicity (LD50) of a substance to birds.

Methodology:

Test Species: Typically, Bobwhite quail (Colinus virginianus) or Mallard duck (Anas

platyrhynchos).

Dosage: A single oral dose of Prometon is administered to the birds. A limit test at 2000

mg/kg body weight is often conducted first. If mortality occurs, a dose-response study with at

least three graded dose levels is performed.

Observation Period: Birds are observed for at least 14 days for mortality, clinical signs of

toxicity, and behavioral changes.

Endpoint: The LD50 (the dose estimated to be lethal to 50% of the test population) is

calculated.
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Caption: Workflow for an Avian Acute Oral Toxicity Test.

Fish Acute Toxicity Test (based on OECD Guideline 203)
This test evaluates the acute toxicity of a substance to fish.

Methodology:

Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) or

Fathead minnow (Pimephales promelas).
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Exposure: Fish are exposed to a range of Prometon concentrations in water for 96 hours.

Conditions: The test is conducted under controlled conditions of temperature, light, and

dissolved oxygen.

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 (the concentration estimated to be lethal to 50% of the test population)

at 96 hours is determined.

Start: Select Test Fish
(e.g., Rainbow Trout)
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Prometon Concentrations

Record Mortalities at
24, 48, 72, 96 hours

Data Analysis
- Calculate 96-hr LC50

End: Report Results

Click to download full resolution via product page

Caption: Workflow for a Fish Acute Toxicity Test.
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Aquatic Invertebrate Acute Immobilisation Test (based
on OECD Guideline 202)
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Methodology:

Test Species:Daphnia magna (water flea) is the most commonly used species.

Exposure: Daphnids (less than 24 hours old) are exposed to a series of Prometon
concentrations for 48 hours.

Endpoint: The primary endpoint is immobilisation, defined as the inability to swim within 15

seconds after gentle agitation. The EC50 (the concentration estimated to cause

immobilisation in 50% of the daphnids) is calculated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b051717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Culture Daphnia magna

Select Neonates
(<24 hours old)

48-hour Exposure to
Prometon Concentrations

Record Immobilisation at
24 and 48 hours

Data Analysis
- Calculate 48-hr EC50

End: Report Results

Click to download full resolution via product page

Caption: Workflow for a Daphnia sp. Acute Immobilisation Test.

Algal Growth Inhibition Test (based on OECD Guideline
201)
This test determines the effects of a substance on the growth of freshwater algae.

Methodology:

Test Species: A freshwater green alga, such as Pseudokirchneriella subcapitata, or a diatom

like Navicula pelliculosa.
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Exposure: Exponentially growing algal cultures are exposed to various concentrations of

Prometon for 72 to 96 hours.

Measurement: Algal growth is measured over time, typically by cell counts or fluorescence.

Endpoints: The inhibition of growth is determined, and endpoints such as the EC50 (the

concentration causing a 50% reduction in growth) and the No Observed Effect Concentration

(NOEC) are calculated.

Start: Prepare Algal Inoculum

72-96 hour Exposure to
Prometon Concentrations

Measure Algal Growth
(e.g., cell counts)

Data Analysis
- Calculate EC50 and NOEC

End: Report Results

Click to download full resolution via product page

Caption: Workflow for an Algal Growth Inhibition Test.

Ecological Risk Assessment Framework
The ecological risk assessment for a pesticide like Prometon is a structured process that

evaluates the likelihood of adverse ecological effects occurring as a result of exposure to the

substance.
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Caption: Ecological Risk Assessment Framework for Prometon.

The risk is often characterized by calculating a Risk Quotient (RQ), which is the ratio of the

Predicted Environmental Concentration (PEC) to a toxicological endpoint (e.g., LC50 or

NOEC). If the RQ exceeds a Level of Concern (LOC), it indicates a potential risk, which may

trigger further investigation or regulatory action. Post-application risk assessments for
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Prometon have indicated that the hazard for toxicity to non-target birds and small animals that

consume treated vegetation or insects is high, even with reduced application rates.[1] However,

the risk to aquatic organisms from runoff is predicted to be low in worst-case scenarios.[1]

Conclusion
The ecological risk assessment of Prometon indicates a notable hazard to certain terrestrial

non-target organisms, primarily due to its persistence and potential for exposure through the

food chain.[1] While the risk to aquatic life from runoff may be lower, its high mobility and

persistence in soil and water warrant careful management to mitigate potential environmental

impacts.[2] This technical guide provides a foundational understanding of the key data,

methodologies, and frameworks used to assess the ecological risks associated with Prometon,

serving as a valuable resource for researchers and professionals in the field. Further research

on the chronic and sublethal effects of Prometon on a wider range of non-target species would

enhance the comprehensiveness of future risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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